2-(2,4-dichlorophenoxy)-N-(2-pyridinylmethyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C14H12Cl2N2O2/c15-10-4-5-13(12(16)7-10)20-9-14(19)18-8-11-3-1-2-6-17-11/h1-7H,8-9H2,(H,18,19)
• InChI Key: VBWHWQIJRLWVQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H12Cl2N2O2
• Molecular Weight: 311.2 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 2-(2,4-dichlorophenoxy)-N-(2-pyridinylmethyl)acetamide often involves the reaction of dichlorophenol with various acetamides or similar activating agents. For instance, the synthesis of N-phenyl-2,2-di(4-chlorophenoxy)acetamide demonstrates the reaction of 4-chlorophenol on N-phenyl dichloroacetamide in the presence of anhydrous potassium carbonate, highlighting a method that might be adaptable for synthesizing the compound of interest under optimized conditions, such as a specific reaction temperature and time (Jian-wei, 2009).

Molecular Structure Analysis

Quantum chemical calculations have been used to determine the molecular structural parameters, thermodynamic properties, and vibrational frequencies of compounds with structural similarities to 2-(2,4-dichlorophenoxy)-N-(2-pyridinylmethyl)acetamide. Such studies offer insights into the conformation, electronic exchange interaction, and charge delocalization, which are crucial for understanding the molecular structure and reactivity towards electrophilic or nucleophilic attack (Choudhary et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving similar compounds, such as the oxidation reactivity of 2-(pyridin-2-yl)-N,N-diphenylacetamides, demonstrate the potential for generating diverse products under varying conditions, which could elucidate the reactivity of 2-(2,4-dichlorophenoxy)-N-(2-pyridinylmethyl)acetamide under similar oxidative conditions (Pailloux et al., 2007).

Physical Properties Analysis

The crystal structures of compounds within the same family provide information on hydrogen bonding, molecular packing, and intermolecular interactions, which are indicative of the physical properties a compound like 2-(2,4-dichlorophenoxy)-N-(2-pyridinylmethyl)acetamide may possess. Studies on similar compounds highlight the role of N—H⋯O and C—H⋯O hydrogen bonds in determining the solid-state structure (Narayana et al., 2016).

Chemical Properties Analysis

Investigations into the chemical properties of related acetamides, such as their interaction with isoelectric bifunctional aromatic amines, reveal the formation of various heterocyclic compounds, suggesting that 2-(2,4-dichlorophenoxy)-N-(2-pyridinylmethyl)acetamide may also undergo interesting transformations when exposed to similar reagents (Agarwal & Mital, 1976).

Mechanism of Action

Target of Action

The primary targets of 2-(2,4-dichlorophenoxy)-N-(2-pyridinylmethyl)acetamide are plant growth regulators . These regulators play a crucial role in modern agriculture, horticulture, and viticulture . They interfere directly with the plant’s hormonal status and are represented by plant hormones or their synthetic analogs .

Mode of Action

This compound interacts with its targets by affecting developmental or metabolic processes in higher plants . It can affect a multitude of processes such as flowering, fruit formation, ripening, fruit drop, defoliation, or quality traits .

Biochemical Pathways

The affected pathways are primarily those involved in plant growth and development . The compound can actively regulate many plant developmental processes, for example, acceleration or delay of seed germination, dormancy breaking in woody perennials, stimulation or reduction of shoot elongation, induction of flowering and fruiting, reduction or increase of fruit set, acceleration or delay of senescence processes including fruit ripening and defoliation .

Result of Action

The molecular and cellular effects of the compound’s action result in changes in the plant’s growth and development . These changes can include acceleration or delay of seed germination, stimulation or reduction of shoot elongation, induction of flowering and fruiting, and acceleration or delay of senescence processes .